Cas no 895020-86-7 (5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 895020-86-7
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 6103766
• PubChem ID: 7243772
• Update Time: 2025-05-24

5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• SR-01000020809-1
• 5-butyl-1-(2,3-dimethylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• F2514-0286
• 895020-86-7
• SR-01000020809
• 5-butyl-1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS024655361
• 5-butyl-1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C17H20N4O/c1-4-5-9-20-11-18-16-14(17(20)22)10-19-21(16)15-8-6-7-12(2)13(15)3/h6-8,10-11H,4-5,9H2,1-3H3
• InChI Key： VWIYQWPVYUZYGY-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=C(C)C=3C)C=2N=CN1CCCC

Computed Properties

• Exact Mass: 296.16371127g/mol
• Monoisotopic Mass: 296.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 5-Butyl-1-(2,3-Dimethylphenyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One (CAS No. 895020-86-7)

5-Butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895020-86-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is characterized by a pyrazolopyrimidine core with specific substituents. The presence of a butyl group at the 5-position and a 2,3-dimethylphenyl group at the 1-position imparts unique properties to this molecule. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets.

The synthesis of 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one typically involves multi-step reactions. One common approach is the condensation of 2-amino-3-cyanoquinoline with an appropriate ketone or aldehyde followed by cyclization and further functionalization. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields.

In terms of biological activities, 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has demonstrated promising results in various preclinical studies. One of its notable properties is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has also shown antiviral activity against several viruses. Research has indicated that it can inhibit the replication of viruses such as influenza A and hepatitis C by interfering with viral RNA synthesis. This property could be harnessed for the development of new antiviral drugs.

In the realm of cancer research, 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has exhibited potent anticancer activity against various cancer cell lines. It has been shown to induce apoptosis and cell cycle arrest in cancer cells while sparing normal cells. Mechanistic studies have revealed that this compound targets key signaling pathways involved in cancer progression such as PI3K/AKT and MAPK/ERK pathways.

To further validate its therapeutic potential, several preclinical studies have been conducted using animal models. For instance, in a mouse model of colon cancer, treatment with 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one resulted in significant tumor regression without causing significant toxicity to the animals. These findings provide strong evidence for its safety and efficacy as a potential anticancer agent.

The pharmacokinetic properties of 5-butyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This suggests that it could be developed into an orally administered drug for various therapeutic applications.

In conclusion, 5-butyl-1-(2 , 3 -dimethylphen yl ) - 1 H , 4 H , 5 H -py raz olo [ 3 , 4 -d ] py rim idin - 4 -one strong > (CAS No . 89 5020 -86 -7) is a promising compound with diverse biological activities . Its unique chemical structure , coupled with its anti-inflammatory , antiviral , and anticancer properties , makes it an attractive candidate for further drug development . Ongoing research continues to explore its potential therapeutic applications , paving the way for new treatments in various medical fields . p >